Cas no 1804838-04-7 (Ethyl 2-(fluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Ethyl 2-(fluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1804838-04-7
• MF: C₁₁H₁₁F₄NO₄
• MW: 297.202957391739
• CID: 4832735
• Update Time: 2025-05-19

Ethyl 2-(fluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(fluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C11H11F4NO4/c1-2-19-10(18)3-6-7(5-12)16-9(4-8(6)17)20-11(13,14)15/h4H,2-3,5H2,1H3,(H,16,17)
• InChI Key： GYQGZMHIGCSPKJ-UHFFFAOYSA-N
• SMILES： FCC1=C(C(C=C(N1)OC(F)(F)F)=O)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 468
• XLogP3: 1.8
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 2-(fluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetate

Ethyl 2-(fluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetate: A Comprehensive Overview

Ethyl 2-(fluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetate is a structurally complex organic compound with the CAS number 1804838-04-7. This compound belongs to the class of pyridine derivatives, which are widely studied in various fields of chemistry and pharmacology due to their unique properties and potential applications. The molecule features a pyridine ring substituted with three distinct groups: a fluoromethyl group at position 2, a hydroxyl group at position 4, and a trifluoromethoxy group at position 6. Additionally, the acetate ester group is attached at position 3 of the pyridine ring.

The pyridine ring serves as the central framework of this compound, providing a rigid structure that facilitates various chemical reactions. The presence of electron-withdrawing groups such as the trifluoromethoxy (-OCF3) and fluoromethyl (-CH2F) groups significantly influences the electronic properties of the molecule. These groups can enhance the reactivity of the compound in certain chemical transformations, making it a valuable substrate for further functionalization. The hydroxyl group at position 4 introduces hydrophilic character to the molecule, potentially improving its solubility in polar solvents.

Recent studies have highlighted the potential of pyridine derivatives like Ethyl 2-(fluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetate in medicinal chemistry. Researchers have explored their role as lead compounds in drug discovery programs targeting various diseases. For instance, the trifluoromethoxy group is known to confer stability against metabolic degradation, which is a critical factor in drug design. Similarly, the fluoromethyl group can modulate the physical properties of the molecule, such as lipophilicity, which is essential for drug absorption and bioavailability.

The synthesis of Ethyl 2-(fluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetate involves multi-step organic reactions, including nucleophilic substitutions, Friedel-Crafts acylations, and esterifications. These reactions require precise control over reaction conditions to ensure high yields and purity. The use of transition metal catalysts has been reported in some synthetic routes, enabling efficient formation of key intermediates.

In terms of applications, this compound has shown promise in agrochemical research. Its ability to inhibit specific enzymes involved in plant growth regulation has made it a candidate for herbicide development. Additionally, preliminary studies suggest that this compound may exhibit antimicrobial activity, making it a potential lead for developing new antibiotics or antifungal agents.

From an environmental perspective, understanding the fate and behavior of Ethyl 2-(fluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetate in natural systems is crucial. Researchers have investigated its degradation pathways under various environmental conditions, such as soil microbial activity and photodegradation. These studies aim to assess its potential impact on ecosystems and guide responsible use in agricultural or industrial settings.

In conclusion, Ethyl 2-(fluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetate represents a versatile platform for exploring new chemical entities with diverse applications. Its unique structure and functional groups make it an attractive target for further research in medicinal chemistry, agrochemistry, and materials science. As advancements in synthetic methodologies and biological screening continue to evolve, this compound holds significant potential for contributing to innovative solutions across multiple disciplines.